Cas no 1080673-41-1 ((3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid)

• Product Name: (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid
• CAS No: 1080673-41-1
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD12797124
• CID: 4760890
• PubChem ID: 61150226
• Update Time: 2025-07-02

(3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-beta-Amino-3,5-dichlorobenzenepropanoic acid
• (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid
• (S)-3-AMINO-3-(3,5-DICHLOROPHENYL)PROPANOIC ACID HCL

• MDL： MFCD12797124
• Inchi： 1S/C9H9Cl2NO2/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： MQEZPQHIAIRXQC-QMMMGPOBSA-N
• SMILES： ClC1C=C(C=C(C=1)[C@H](CC(=O)O)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3

Additional information on (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid

Introduction to (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid (CAS No. 1080673-41-1)

(3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1080673-41-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino acids, which are fundamental building blocks in biological systems and have diverse applications in drug development. The unique stereochemistry and functional groups of this molecule make it a valuable candidate for further research and potential therapeutic applications.

The structure of (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid features a chiral center at the 3-position of the propanoic acid backbone, which is crucial for its biological activity. The presence of two chlorine atoms at the 3,5 positions of the phenyl ring introduces additional electronic and steric effects that influence the compound's interactions with biological targets. These structural features have garnered interest from researchers exploring novel pharmacophores for various diseases.

In recent years, there has been a growing focus on the development of chiral amino acid derivatives as potential therapeutic agents. The stereochemistry of these compounds plays a critical role in their efficacy and selectivity. Studies have demonstrated that enantiomerically pure forms of amino acids can exhibit significantly different biological activities compared to their racemic mixtures. This has led to extensive research into methods for the stereoselective synthesis of such compounds.

The synthesis of (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid represents a challenging yet rewarding endeavor for synthetic chemists. The introduction of multiple functional groups while maintaining high enantiomeric purity requires careful planning and execution. Advances in asymmetric synthesis techniques have enabled more efficient and scalable production of enantiomerically enriched compounds like this one.

One of the most promising applications of (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid is in the development of novel antibiotics. Antibiotic resistance is a growing global health concern, and new classes of antibiotics are needed to combat emerging resistant strains. The unique structure of this compound suggests potential interactions with bacterial enzymes and pathways, making it a candidate for further investigation as an antimicrobial agent.

Additionally, research has indicated that derivatives of this compound may have applications in the treatment of neurological disorders. Amino acids are known to play important roles in neurotransmitter synthesis and function. The structural features of (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid could potentially modulate neurotransmitter activity or interact with specific receptors in the brain.

Recent studies have also explored the use of this compound in cancer research. Certain amino acid derivatives have shown promise as chemotherapeutic agents by interfering with critical cellular processes such as proliferation and apoptosis. The chiral center and halogenated aromatic ring in (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid make it an interesting candidate for further investigation in this area.

In conclusion, (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid (CAS No. 1080673-41-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it a valuable subject for further research in drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this one will likely play an increasingly important role in addressing some of the most pressing challenges in medicine today.